Cas no 89291-71-4 (2-Dimethoxyphosphoryl-1-[(4R)-5-[(1R)-1-hydroxy-2-phenylmethoxyethyl]-2,2-dimethyl-1,3-dioxolan-4-yl]ethanone)

• Product Name: 2-Dimethoxyphosphoryl-1-[(4R)-5-[(1R)-1-hydroxy-2-phenylmethoxyethyl]-2,2-dimethyl-1,3-dioxolan-4-yl]ethanone
• CAS No: 89291-71-4
• MF: C₁₈H₂₇O₈P
• MW: 402.375947237015
• CID: 2156129
• PubChem ID: 14217555
• Update Time: 2024-10-26

2-Dimethoxyphosphoryl-1-[(4R)-5-[(1R)-1-hydroxy-2-phenylmethoxyethyl]-2,2-dimethyl-1,3-dioxolan-4-yl]ethanone Chemical and Physical Properties

Names and Identifiers

• Dimethyl 2-((4r,5r)-5-((r)-2-(benzyloxy)-1-hydroxyethyl)-2,2-dimethyl-1,3-dioxolan-4-yl)-2-oxoethylphosphonate
• 1-[(4R,5R)-5-[(1R)-1-hydroxy-2-phenylmethoxyethyl]-2,2-dimethyl-1,3-dioxolan-4-yl]-2-methyl-2-phosphonatopropan-1-one
• 2-Dimethoxyphosphoryl-1-[(4R)-5-[(1R)-1-hydroxy-2-phenylmethoxyethyl]-2,2-dimethyl-1,3-dioxolan-4-yl
• 1-Deoxy-1-(dimethoxyphosphinyl)-3,4-O-(1-methylethylidene)-6-O-(phenylmethyl)-D-psicose (ACI)
• AS-74948
• 2-dimethoxyphosphoryl-1-[(4R,5R)-5-[(1R)-1-hydroxy-2-phenylmethoxyethyl]-2,2-dimethyl-1,3-dioxolan-4-yl]ethanone
• dimethyl {2-[(4R,5R)-5-[(1R)-2-(benzyloxy)-1-hydroxyethyl]-2,2-dimethyl-1,3-dioxolan-4-yl]-2-oxoethyl}phosphonate
• DB-254492
• CS-M1139
• AKOS037647831
• dimethyl2-((4R,5R)-5-((R)-2-(benzyloxy)-1-hydroxyethyl)-2,2-dimethyl-1,3-dioxolan-4-yl)-2-oxoethylphosphonate
• dimethyl 2-((4R,5R)-5-((R)-2-(benzyloxy)-1-hydroxyethyl)-2,2-dimethyl 1,3-dioxolan-4-yl)-2-oxoethylphosphonate
• DIMETHYL (2-((4R,5R)-5-((R)-2-(BENZYLOXY)-1-HYDROXYETHYL)-2,2-DIMETHYL-1,3-DIOXOLAN-4-YL)-2-OXOETHYL)PHOSPHONATE
• 89291-71-4
• 2-Dimethoxyphosphoryl-1-[(4R)-5-[(1R)-1-hydroxy-2-phenylmethoxyethyl]-2,2-dimethyl-1,3-dioxolan-4-yl]ethanone

• Inchi： 1S/C18H27O8P/c1-18(2)25-16(14(19)11-24-10-13-8-6-5-7-9-13)17(26-18)15(20)12-27(21,22-3)23-4/h5-9,14,16-17,19H,10-12H2,1-4H3/t14-,16-,17+/m1/s1
• InChI Key： ZCJBSRLDSKBYPZ-OIISXLGYSA-N
• SMILES： C([C@@H]1OC(C)(C)O[C@@H]1[C@H](O)COCC1C=CC=CC=1)(=O)CP(=O)(OC)OC

Computed Properties

• Exact Mass: 402.14435481g/mol
• Monoisotopic Mass: 402.14435481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 10
• Complexity: 524
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 101
• XLogP3: 0.3